propyl 4-{[(1E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• IUPAC Name: propyl 4-[[(E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzoate
• InChI: InChI=1S/C23H21N3O3S/c1-3-11-29-23(27)16-7-9-19(10-8-16)25-14-18(13-24)22-26-21(15-30-22)17-5-4-6-20(12-17)28-2/h4-10,12,14-15,25H,3,11H2,1-2H3/b18-14+
• InChI Key: RCEGFXIFQHYMPA-NBVRZTHBSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC
• Isomeric SMILES: CCCOC(=O)C1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• CAS No.: 1021230-81-8

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